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Abstract
Avermectins, a group of 16-membered macrocyclic lactones derived from the soil

actinomycete Streptomyces avermitilis, represent a cornerstone of modern parasitic control in

veterinary medicine, agriculture, and human health.[1][2] Discovered in the late 1970s, this

class of compounds exhibits potent, broad-spectrum activity against a wide range of

nematodes (roundworms) and arthropods (insects and arachnids).[1][3][4] This technical guide

provides an in-depth review of the anthelmintic and insecticidal properties of Avermectins,

focusing on their mechanism of action, efficacy, and the experimental protocols used to

evaluate their activity.

Mechanism of Action: Targeting Glutamate-Gated
Chloride Channels
The primary mode of action of Avermectins is the potentiation and/or direct activation of

glutamate-gated chloride channels (GluCls) found in the nerve and muscle cells of

invertebrates.[5][6][7] These channels, which are absent in vertebrates, provide the basis for

the selective toxicity of Avermectins.[1][8]

Upon binding to an allosteric site on the GluCl, Avermectin induces a prolonged and

essentially irreversible opening of the channel.[5][6] This leads to an influx of chloride ions into
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the cell, causing hyperpolarization of the cell membrane and subsequent flaccid paralysis of

the pharyngeal pump and somatic muscles of nematodes, and the neuromuscular systems of

arthropods.[8][9] This ultimately results in starvation and death of the parasite.[9]

While GluCls are the primary target, at higher concentrations, Avermectins can also interact

with other ligand-gated ion channels, including those gated by gamma-aminobutyric acid

(GABA).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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